N-{1-[(1-methyl-1H-benzimidazol-2-yl)diazenyl]-2-naphthyl}-1-naphthalenamine

• IUPAC Name: 1-[(1-methylbenzimidazol-2-yl)diazenyl]-N-naphthalen-1-ylnaphthalen-2-amine
• InChI: InChI=1S/C28H21N5/c1-33-26-16-7-6-14-24(26)30-28(33)32-31-27-22-13-5-3-10-20(22)17-18-25(27)29-23-15-8-11-19-9-2-4-12-21(19)23/h2-18,29H,1H3
• InChI Key: QLSMUSMMEACDFW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1N=NC3=C(C=CC4=CC=CC=C43)NC5=CC=CC6=CC=CC=C65
• Molecular Formula: C28H21N5
• Molecular Weight: 427.5 g/mol

Description

N-{1-[(1-methyl-1H-benzimidazol-2-yl)diazenyl]-2-naphthyl}-1-naphthalenamine, commonly known as MBN, is a fluorescent dye that has been extensively used in scientific research. It has been widely used as a probe to study various biological and biochemical processes, including protein-protein interactions, enzyme activities, and receptor-ligand binding.

Mechanism of Action

MBN is a fluorescent dye that works by binding to specific proteins or molecules. The binding of MBN to a protein or molecule results in a change in its spectral properties, which can be detected using fluorescence spectroscopy. The mechanism of action of MBN is based on the principle of fluorescence resonance energy transfer (FRET), which involves the transfer of energy from a fluorescent molecule to a non-fluorescent molecule.
Biochemical and Physiological Effects
MBN has been shown to have minimal biochemical and physiological effects on cells and tissues. It is non-toxic and does not interfere with the normal function of cells or tissues. However, MBN can bind to specific proteins or molecules, which can alter their function or activity.

Advantages and Limitations for Lab Experiments

The advantages of using MBN in lab experiments include its high sensitivity, specificity, and versatility. MBN can be used to study a wide range of biological and biochemical processes and can be easily incorporated into various experimental setups. However, the limitations of using MBN include its limited solubility in water, which can affect its stability and spectral properties, and its potential to bind to non-specific proteins or molecules, which can result in false-positive results.

Future Directions

There are several future directions for the use of MBN in scientific research. One potential direction is the development of new derivatives of MBN with improved solubility and spectral properties. Another direction is the use of MBN in the study of protein-protein interactions in live cells using fluorescence microscopy. Additionally, MBN can be used as a diagnostic tool for cancer cells and in the development of new drug delivery systems.

Synthesis Methods

The synthesis of MBN involves the reaction of 2-naphthylamine and 1-naphthalenamine with 2-nitroso-1-methylbenzimidazole. The reaction results in the formation of a diazo compound which is then reduced to produce MBN. The synthesis method of MBN is relatively simple and can be achieved in a one-pot reaction.

Scientific Research Applications

MBN has been widely used in scientific research as a fluorescent probe due to its unique spectral properties. It has been used to study various biological and biochemical processes, including protein-protein interactions, enzyme activities, receptor-ligand binding, and intracellular localization of proteins. MBN has also been used in the study of drug delivery systems and as a diagnostic tool for cancer cells.